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An In-depth Technical Guide to Propylene Glycol Diacetate (CAS No. 623-84-7)

Abstract
Propylene Glycol Diacetate (PGDA), identified by CAS number 623-84-7, is an increasingly

significant high-performance, environmentally friendly solvent and chemical intermediate.

Characterized by its high boiling point, low odor, strong solvency, and favorable toxicological

profile, PGDA serves as a versatile and effective replacement for more hazardous or odorous

conventional solvents.[1][2][3] This guide provides a comprehensive technical overview of

PGDA, encompassing its fundamental physicochemical properties, synthesis methodologies,

mechanisms of action, and diverse applications across the coatings, pharmaceutical, and

industrial sectors. Detailed analytical protocols and a thorough review of its safety and

environmental profile are included to equip researchers and development professionals with

the critical data needed for formulation, analysis, and regulatory compliance.

Chemical Identity and Physicochemical Properties
Propylene Glycol Diacetate, systematically named 2-acetyloxypropyl acetate, is the di-ester

of propylene glycol and acetic acid.[4] It is a clear, colorless liquid with a faint, fruity, or mint-like

odor.[1][2] Its unique combination of properties, including a high flash point and low volatility,

makes it a safer and more environmentally conscious choice in many industrial processes.[1][3]
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The molecular structure of PGDA is fundamental to its function, featuring two ester groups that

contribute to its solvency and polarity.

Caption: Chemical Structure of Propylene Glycol Diacetate (PGDA).

Physicochemical Data
The quantitative properties of PGDA are essential for modeling its behavior in various systems,

from coating formulations to drug delivery matrices.

Property Value Source(s)

CAS Number 623-84-7 [1][2][4]

Molecular Formula C₇H₁₂O₄ [2][4]

Molecular Weight 160.17 g/mol [4]

Appearance Colorless, clear liquid [1][2][5]

Odor Faint, fruity, acetic, or mint-like [1][2][6]

Boiling Point 190-191 °C [1][4]

Melting Point -31 °C to < -70 °C [4][5]

Density ~1.056 g/mL at 20-25 °C [1][2][4]

Flash Point 86-87 °C [4][7]

Autoignition Temp. 431 °C [4][7]

Vapor Pressure <1 hPa at 20 °C [1][7]

Water Solubility 90-100 g/L [1][4][6]

logP (Octanol/Water) 0.7 - 0.82 [1][4][8]

Refractive Index ~1.414 at 20 °C [1][4]

Viscosity 2.86 mm²/s at 20 °C [4][7]
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The primary industrial synthesis of PGDA is achieved through the esterification of propylene

glycol with acetic acid or, alternatively, acetic anhydride.[1][9] The choice of reactants and

catalyst is critical to achieving high purity and yield while minimizing byproducts.

Reaction Mechanism and Causality
The reaction involves the nucleophilic attack of the hydroxyl groups of propylene glycol on the

carbonyl carbons of acetic acid. This process is typically catalyzed by a strong acid, such as

sulfuric acid or p-toluenesulfonic acid, which protonates the carbonyl oxygen of the acetic acid,

making the carbonyl carbon more electrophilic and thus more susceptible to attack.[1][9] The

removal of water, a byproduct of the reaction, is essential to drive the equilibrium towards the

formation of the di-ester product, in accordance with Le Châtelier's principle. Modern processes

may use solid acid catalysts, like ion-exchange resins, to simplify catalyst removal and reduce

waste streams.[1][10]

General Synthesis Workflow
The manufacturing process can be visualized as a multi-stage workflow, from raw material

handling to final product purification.
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Reaction Stage

Purification Stage

1. Reactant Mixing
(Propylene Glycol + Acetic Acid)

2. Catalyst Addition
(e.g., p-Toluenesulfonic Acid)

3. Heating & Reaction
(120-150°C)

Water is formed as a byproduct.

4. Process Monitoring
(Water content analysis)

5. Distillation
(Removal of water and

excess acetic acid)

6. Further Purification
(Fractional distillation, filtration)

High-Purity PGDA

Click to download full resolution via product page

Caption: A generalized workflow for the industrial synthesis of PGDA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b008362?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Representative Laboratory Synthesis Protocol
Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating

mantle, a Dean-Stark trap, and a reflux condenser.

Reactant Charging: To the flask, add propylene glycol (1.0 mole) and an excess of glacial

acetic acid (2.2 moles).

Catalyst Addition: Introduce a catalytic amount of p-toluenesulfonic acid (approx. 0.5-1.0% of

the total reactant weight).

Reaction: Heat the mixture to reflux (typically 120-150°C).[1] Collect the water byproduct in

the Dean-Stark trap to drive the reaction to completion.

Monitoring: Monitor the reaction progress by observing the amount of water collected. The

reaction is considered complete when water evolution ceases.

Neutralization: Cool the reaction mixture. Carefully neutralize the acidic catalyst with a base,

such as sodium bicarbonate solution.

Extraction & Washing: Transfer the mixture to a separatory funnel. Wash sequentially with

water and brine to remove unreacted acid and salts.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or

sodium sulfate.

Purification: Filter off the drying agent and purify the crude PGDA via vacuum distillation to

obtain the final high-purity product.

Applications in Research and Drug Development
PGDA's strong solvency, low toxicity, and environmental friendliness make it a superior choice

in a multitude of applications.[1] It is particularly valued as a substitute for solvents with less

favorable safety profiles, such as cyclohexanone, isophorone, and various glycol ether

acetates.[1][2][11]
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In the coatings industry, PGDA is a high-performance coalescing agent and a high-boiling point

solvent.[12]

Mechanism of Action: As a coalescent in latex paints, it temporarily plasticizes the polymer

particles, allowing them to fuse into a continuous, durable film as the paint dries. Its slow

evaporation rate ensures proper film formation and improves leveling, preventing defects like

brush marks.[1]

Key Advantages: It enhances gloss, fullness, and prevents common coating defects like

"heat rash" and bubbles.[1] Its strong solvency allows it to effectively dissolve a wide range

of resins, including alkyd, acrylic, polyester, and polyurethane systems.[1][3]

Applications: It is used in can and coil coatings, automotive paints, printing inks (especially

for PCB and electronics), and high-gloss enamels.[2][3][12][13]

Pharmaceutical Formulations
PGDA is recognized for its utility in pharmaceutical preparations, where safety and purity are

paramount. It is listed in the United States Pharmacopeia (USP) NF XVI, underscoring its

acceptance for pharmaceutical use.[1]

Role as an Excipient: It functions as a non-ionic, water-soluble surfactant, solvent, emulsifier,

and solubilizer.[12]

Causality: Its ability to dissolve active pharmaceutical ingredients (APIs) that are poorly

soluble in water is critical for developing various dosage forms, including oral, injectable, and

topical formulations.[14] Its amphiphilic nature helps to stabilize emulsions and enhance the

bioavailability of certain drugs.

Specific Uses: It can be found in capsule preparations and as a carrier for APIs in liquid and

semi-solid formulations.[14]

Industrial and Consumer Products
Cleaning Agents: Due to its excellent solvency for both greasy and water-soluble soils and its

favorable environmental profile, PGDA is used in industrial and electronic cleaning

formulations.[1][15]
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Casting and Foundry: It serves as a curing agent for organic esters in the foundry industry.[2]

[12]

Cosmetics and Agriculture: It finds use in cosmetic formulations and as a plasticizer or

solvent in agricultural products.[1][3][12]

Analytical Methodologies
Accurate identification and quantification of PGDA are essential for quality control, formulation

analysis, and stability testing. Gas chromatography (GC) is the most common and robust

method.

Gas Chromatography (GC) Protocol for Purity Assay
This protocol provides a standard method for determining the purity of a PGDA sample.
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Sample & Standard Preparation

GC Analysis

1. Sample Preparation
(Dilute PGDA sample in a

suitable solvent, e.g., Methanol)

3. Internal Standard
(Add internal standard, e.g., Triacetin,

to both sample and standard solutions)

2. Standard Preparation
(Prepare a known concentration of

USP reference standard PGDA)

4. GC Injection
(Inject prepared solutions into GC)

5. Chromatographic Separation
(Using a suitable capillary column,

e.g., DB-WAX or equivalent)

6. Detection
(Flame Ionization Detector - FID)

7. Data Analysis
(Calculate purity based on peak area

response relative to the standard)

Click to download full resolution via product page

Caption: Workflow for the purity analysis of PGDA using Gas Chromatography (GC).
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Detailed Protocol:

System Suitability: Prepare a solution containing PGDA and an internal standard (e.g.,

triacetin) to verify the resolution and performance of the chromatographic system.[16]

Standard Preparation: Accurately weigh and dissolve a suitable amount of USP Propylene
Glycol Diacetate reference standard in a volumetric flask with methanol to achieve a known

concentration (e.g., 20.0 mg/mL).[16]

Sample Preparation: Prepare the assay sample in the same manner as the Standard

Preparation.

Chromatographic Conditions:

Instrument: Gas Chromatograph with a Flame Ionization Detector (FID).

Column: A suitable capillary column, such as a 30-m x 0.32-mm column coated with a G16

phase (polyethylene glycol).

Temperatures:

Injector: 250°C

Detector: 280°C

Oven: Programmed temperature ramp (e.g., initial 100°C, hold for 2 min, ramp at

10°C/min to 220°C, hold for 5 min).

Carrier Gas: Helium or Nitrogen.

Procedure: Inject equal volumes (e.g., 1 µL) of the Standard and Sample preparations into

the chromatograph.

Calculation: Calculate the percentage of C₇H₁₂O₄ in the portion of PGDA taken by comparing

the peak area response of the sample to that of the standard.[16]

Safety, Toxicology, and Environmental Profile
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PGDA is recognized for its favorable safety and environmental characteristics, especially when

compared to the solvents it often replaces.[3][15]

Toxicological Data
PGDA exhibits low acute toxicity. It is not classified as hazardous according to Regulation (EC)

No 1272/2008.[5]

Toxicity Metric Value / Observation Source(s)

Acute Oral Toxicity (LD50) 13,530 mg/kg (Rabbit) [1]

Skin Corrosion/Irritation

May cause mild irritation with

prolonged contact; not

classified as an irritant.

[5][17][18]

Eye Damage/Irritation Can cause eye irritation. [17]

Sensitization
Not classified as a respiratory

or skin sensitizer.
[5]

Carcinogenicity

No components are identified

as a carcinogen by IARC, NTP,

or OSHA.

Reproductive Toxicity
Not classified as a

reproductive toxicant.
[5]

Environmental Fate and Ecotoxicity
Biodegradability: PGDA is considered readily biodegradable.[15] Its structural similarity to

other biodegradable glycol esters supports this assessment.[19] This means it is not

expected to persist in aquatic or terrestrial environments.[20]

Bioaccumulation: With a low octanol-water partition coefficient (logP < 1), the potential for

bioaccumulation is very low.[8][20]

Aquatic Toxicity: The substance is not classified as hazardous to the aquatic environment.[5]

Ecotoxicity studies show low toxicity to fish and aquatic invertebrates (LC50/EC50 > 100

mg/L).[18]
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Mobility: PGDA is expected to have very high mobility in soil.[4]

Handling and Regulatory Information
Safe Handling: Standard industrial hygiene practices should be followed, including using

local and general ventilation, wearing protective gloves and eye protection, and washing

hands after use.[5]

Storage: Store in a well-ventilated place, away from heat and ignition sources.[17]

Regulatory Status: PGDA is listed on major chemical inventories, including EINECS

(Europe), TSCA (USA), and others.[7][19] It is generally not regulated as a dangerous good

for transport.

Conclusion
Propylene Glycol Diacetate (CAS 623-84-7) is a highly effective, multi-functional, and

environmentally responsible solvent. Its strong solvency for a wide range of resins, coupled

with a high flash point, low odor, and a favorable toxicological and environmental profile,

positions it as a superior alternative to many conventional solvents. For researchers and

professionals in drug development and material science, PGDA offers a unique combination of

performance, safety, and regulatory acceptance, making it a valuable component in the

development of advanced coatings, pharmaceutical formulations, and industrial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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